N-(3-fluorophenyl)-N-[(3-fluorophenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• IUPAC Name: N-(3-fluorophenyl)-N-[(3-fluorophenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• InChI: InChI=1S/C20H16F2N4O2S/c1-14-23-24-20-19(9-4-10-25(14)20)29(27,28)26(18-8-3-7-17(22)12-18)13-15-5-2-6-16(21)11-15/h2-12H,13H2,1H3
• InChI Key: GZNQQFXIOMEAMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CC=C2S(=O)(=O)N(CC3=CC(=CC=C3)F)C4=CC(=CC=C4)F
• Molecular Formula: C20H16F2N4O2S
• Molecular Weight: 414.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(3-fluorophenyl)-N-[(3-fluorophenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide involves complex reactions that typically start from substituted pyridines or triazoles. A common approach involves the condensation of chlorosulfonyl compounds with aryl amines to produce substituted triazolopyridine sulfonamides with potential herbicidal activity. These synthetic pathways are designed to introduce specific functional groups that impart desired chemical and biological properties to the final compounds (Moran, 2003).

Scientific Research Applications

Herbicidal Activity

Research indicates the development of substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, including N-(2,6-difluorophenyl)-5-methoxy-7-methyl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide, showing excellent herbicidal activity on a broad spectrum of vegetation at low application rates (Moran, 2003). This underscores the potential of these compounds in agricultural applications, highlighting their efficiency in controlling unwanted vegetation with minimal environmental impact.

Antimicrobial Properties

The synthesis and evaluation of 1,2,4-triazolo[1,5-a]pyridine, pyrimidine sulfonamides, and their sulfinyl derivatives have shown that these compounds possess significant antimicrobial activity (Abdel-Motaal & Raslan, 2014). This research opens up new avenues for developing antimicrobial agents based on the structural framework of triazolopyridine sulfonamides, providing a basis for future pharmaceutical applications targeting resistant microbial strains.

Synthesis of Novel Compounds

Further studies have focused on the synthesis of novel sulfone derivatives containing a [1,2,4]triazolo[4,3-a]pyridine moiety, demonstrating good antifungal activities and insecticidal activity (Xu et al., 2017). These findings indicate the potential of such compounds in developing new antifungal and insecticidal agents, which could be particularly useful in agricultural and pest control applications.